Cas no 130525-58-5 (Zanamivir Azide Triacetate Methyl Ester)

• Product Name: Zanamivir Azide Triacetate Methyl Ester
• CAS No: 130525-58-5
• MF: C₁₈H₂₄N₄O₁₀
• MW: 456.403964996338
• MDL: MFCD08704809
• CID: 64066
• PubChem ID: 11070487
• Update Time: 2025-06-30

Zanamivir Azide Triacetate Methyl Ester Chemical and Physical Properties

Names and Identifiers

• Methyl 5-acetamido-7,8,9-O-triacetyl-2,6-anhydro-4-azido-3,4,5-trideoxy-D-glycero-D-galacto-non-2-enonate
• Zanamivir Azide Triacetate Methyl Ester
• D-GLYCERO-D-GALACTO-NON-2-ENONIC ACID
• D-GLYCERO-D-GALACTO-NON-2-ENONIC ACID,ENTERPRISE STANDARD
• Zanamivir Azide Tria
• ZanaMivir Azide
• ZanaMivir interMediate3
• Zanamivir intermediate D4
• Methyl7,8,9-tri-O-acetyl-N-acetyl-2-deoxy-2,3-didehydro-4a-azido-D-neuraminate
• 5-(acetylamino)-2,6-anhydro-4-azido-3,4,5-trideoxy-,methyl ester, 7,8,9-triacetate
• (4S,5R,6R)-5-ACETYLAMINO-4-AZIDO-6-(1S,2R,3-TRIACETOXYPROPYL)-5,6-DIHYDRO-4H-PYRAN-2-CARBOXYLIC ACID
• Methyl 5-acetaMido-7,8,9-O-triacetyl-2,6-anhydro-4-azido-3,4,5-trideoxy-D-glycero-D-galacto-non-2-enonat
• 5-(AcetylaMino)-2,6-anhydro-4-azido-3,4,5-trideoxy-D-glycero-D-galacto-non-2-enonic Acid Methyl Ester 7,8,9-Triacetate
• 130525-58-5
• (1S,2R)-1-((2R,3R,4S)-3-acetamido-4-azido-6-(methoxycarbonyl)-3,4-dihydro-2H-pyran-2-yl)propane-1,2,3-triyl triacetate
• SCHEMBL15045962
• D-glycero-D-galacto-Non-2-enonic acid, 5-(acetylamino)-2,6-anhydro-4-azido-3,4,5-trideoxy-, methyl ester, 7,8,9-triacetate
• MFCD08704809
• CS-0081277
• ANKWFOHGBMGGAL-IIHMKKKESA-N
• AS-76958
• Q-102537
• D95530
• Methyl 7,8,9-tri-o-acetyl-N-acetyl-2-deoxy-2,3-didehydro-4a-azido-D-neuraminate
• methyl (2R,3R,4S)-3-acetamido-4-azido-2-[(1S,2R)-1,2,3-triacetyloxypropyl]-3,4-dihydro-2H-pyran-6-carboxylate
• A3442
• 5-(Acetylamino)-2,6-anhydro-4-azido-3,4,5-trideoxy-D-glycero-D-galacto-non-2-enonic Acid Methyl Ester 7,8,9-Triacetate;
• METHYL (4S,5R,6R)-4-AZIDO-5-ACETAMIDO-6-[(1S,2R)-1,2,3-TRIS(ACETYLOXY)PROPYL]-5,6-DIHYDRO-4H-PYRAN-2-CARBOXYLATE

• MDL： MFCD08704809
• Inchi： 1S/C18H24N4O10/c1-8(23)20-15-12(21-22-19)6-13(18(27)28-5)32-17(15)16(31-11(4)26)14(30-10(3)25)7-29-9(2)24/h6,12,14-17H,7H2,1-5H3,(H,20,23)/t12-,14+,15+,16+,17+/m0/s1
• InChI Key： ANKWFOHGBMGGAL-IIHMKKKESA-N
• SMILES： O1C(C(=O)OC)=C[C@@H]([C@H]([C@@H]1[C@@H]([C@@H](COC(C)=O)OC(C)=O)OC(C)=O)NC(C)=O)N=[N+]=[N-]

Computed Properties

• Exact Mass: 456.14900
• Monoisotopic Mass: 456.14924298g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 32
• Rotatable Bond Count: 14
• Complexity: 836
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 158Ų

Experimental Properties

• Melting Point: 56-61°C
• Solubility: Chloroform, Methanol
• PSA: 193.28000
• LogP: -0.10414

Zanamivir Azide Triacetate Methyl Ester Security Information

• Storage Condition：Refrigerator

Additional information on Zanamivir Azide Triacetate Methyl Ester

Introduction to Zanamivir Azide Triacetate Methyl Ester (CAS No. 130525-58-5) and Its Applications in Modern Research

The compound Zanamivir Azide Triacetate Methyl Ester, identified by the chemical identifier CAS No. 130525-58-5, represents a significant advancement in the field of medicinal chemistry. This derivative of the well-known antiviral agent zanamivir has garnered attention due to its unique structural properties and potential applications in the development of novel therapeutic strategies. Zanamivir, originally formulated as a nebulized powder for treating influenza, has been a cornerstone in antiviral research. The introduction of azide and triacetate methyl ester functional groups into its molecular framework has opened new avenues for further exploration, particularly in the context of drug delivery and bioavailability enhancement.

In recent years, the demand for innovative antiviral agents has surged, driven by the evolving nature of viral pathogens and the emergence of drug-resistant strains. The modification of zanamivir into Zanamivir Azide Triacetate Methyl Ester aims to address some of the limitations observed with the parent compound, such as solubility issues and targeted delivery challenges. The azide group, in particular, has been extensively studied for its potential in click chemistry applications, where it can facilitate the formation of stable covalent bonds with other biomolecules. This property makes Zanamivir Azide Triacetate Methyl Ester a promising candidate for conjugation with antibodies or other therapeutic agents, thereby enhancing its pharmacokinetic profile.

One of the most compelling aspects of this compound is its potential role in targeted drug delivery systems. The triacetate methyl ester moiety introduces hydrophilic properties, which can improve solubility and bioavailability when administered orally or through other non-invasive routes. This is particularly relevant in the context of antiviral therapy, where rapid absorption and distribution to infection sites are critical for efficacy. Furthermore, the azide group can be selectively modified under specific conditions, allowing for controlled release mechanisms that could be tailored to specific therapeutic needs.

Recent studies have begun to explore the pharmacological properties of Zanamivir Azide Triacetate Methyl Ester in vitro and in vivo. Initial findings suggest that this derivative exhibits enhanced stability compared to zanamivir, which could lead to a longer shelf life and reduced manufacturing costs. Additionally, preliminary pharmacokinetic studies indicate that it may have a broader spectrum of activity against different influenza strains, including those resistant to standard antiviral treatments. These results are particularly encouraging given the global impact of influenza on public health.

The integration of Zanamivir Azide Triacetate Methyl Ester into drug development pipelines also aligns with emerging trends in precision medicine. By leveraging its unique chemical properties, researchers can design formulations that target specific patient populations or viral strains more effectively. For instance, conjugating this compound with targeting ligands could enable site-specific delivery to infected tissues, minimizing side effects and maximizing therapeutic outcomes. Such advancements are crucial in an era where personalized medicine is becoming increasingly feasible.

From a synthetic chemistry perspective, Zanamivir Azide Triacetate Methyl Ester presents an intriguing challenge due to its complex molecular architecture. The synthesis involves multiple steps, including functional group transformations that require precise control over reaction conditions. However, recent innovations in synthetic methodologies have made it more feasible to produce this compound on an industrial scale. These advancements not only enhance accessibility but also open up possibilities for further derivatization and optimization.

The potential applications of Zanamivir Azide Triacetate Methyl Ester extend beyond antiviral therapy. Its structural features make it a versatile scaffold for developing novel bioconjugates with applications in diagnostics and imaging. For example, incorporating fluorescent tags or radioactive isotopes via click chemistry could enable real-time tracking of viral infections or therapeutic agents in living systems. Such tools are invaluable for both research purposes and clinical diagnostics.

In conclusion,Zanamivir Azide Triacetate Methyl Ester (CAS No. 130525-58-5) represents a significant advancement in medicinal chemistry with far-reaching implications for antiviral therapy and drug development. Its unique structural features offer opportunities for enhanced bioavailability, targeted delivery, and broad-spectrum activity against viral pathogens. As research continues to uncover new applications for this compound,Zanamivir Azide Triacetate Methyl Ester is poised to play a crucial role in addressing some of the most pressing challenges in modern healthcare.